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Compound of Interest

Compound Name: 3-Nitro-2-(propan-2-yloxy)pyridine

CAS No.: 1211758-69-8

Cat. No.: B8025832

Get Quote

Executive Summary
2-Isopropoxy-3-nitropyridine is a specialized heterocyclic building block used primarily in the

synthesis of pharmaceutical agents targeting kinase pathways (e.g., ALK, ROS1) and GPCRs.

It functions as a lipophilic scaffold intermediate, where the isopropoxy group provides steric

bulk and hydrophobic interaction potential, while the nitro group serves as a latent amine for

subsequent coupling reactions.

This guide details the technical specifications, validated synthesis protocols via Nucleophilic

Aromatic Substitution (SNAr), and downstream functionalization strategies for this compound.

Chemical Identity & Properties
While the unsubstituted core "2-isopropoxy-3-nitropyridine" is often synthesized in situ or on-

demand, it is derived from the widely available parent compound 2-chloro-3-nitropyridine.

Commercial variants often carry additional halogens (e.g., 6-chloro) to facilitate further

coupling.
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Core Identifiers
Property Specification

Chemical Name 2-(propan-2-yloxy)-3-nitropyridine

Parent Precursor CAS 5470-18-8 (2-Chloro-3-nitropyridine)

Derivative CAS
186413-77-4 (6-Chloro-2-isopropoxy-3-

nitropyridine)

Molecular Formula C8H10N2O3

Molecular Weight 182.18 g/mol

SMILES CC(C)Oc1ncccc1[O-]

Appearance
Yellow crystalline solid or oil (depending on

purity/substitution)

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water.[1][2]

Synthetic Pathway: Nucleophilic Aromatic
Substitution (SNAr)
The most robust method for generating 2-isopropoxy-3-nitropyridine is the SNAr displacement

of the chlorine atom in 2-chloro-3-nitropyridine by an isopropoxide nucleophile. The nitro group

at the C3 position is critical; it acts as an electron-withdrawing group (EWG), activating the C2

position for nucleophilic attack.

Experimental Protocol
Objective: Synthesis of 2-isopropoxy-3-nitropyridine from 2-chloro-3-nitropyridine.

Reagents:

Substrate: 2-Chloro-3-nitropyridine (1.0 eq)

Nucleophile: Isopropanol (1.2 eq)
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Base: Sodium Hydride (NaH, 60% dispersion, 1.5 eq) or Potassium tert-butoxide (KOtBu).

Solvent: Anhydrous THF or Toluene.

Step-by-Step Methodology:

Preparation of Alkoxide: In a flame-dried 3-neck flask under Nitrogen (N2), suspend NaH

(1.5 eq) in anhydrous THF at 0°C.

Addition: Dropwise add Isopropanol (1.2 eq) over 15 minutes. Allow the mixture to stir for 30

minutes at 0°C to generate sodium isopropoxide in situ.

Coupling: Dissolve 2-chloro-3-nitropyridine (1.0 eq) in minimal THF and add it dropwise to

the alkoxide solution.

Critical Control Point: Maintain temperature <10°C during addition to prevent exothermic

runaway or bis-alkylation if other leaving groups are present.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.

Quench & Workup: Quench carefully with saturated NH4Cl solution. Extract with EtOAc (3x).

[3] Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

Purification: The crude yellow oil is typically purified via silica gel column chromatography

(Gradient: 0–20% EtOAc in Hexanes).

Mechanistic Visualization
The following diagram illustrates the SNAr mechanism and subsequent reduction pathway.
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Figure 1: Synthetic workflow from the parent chloropyridine to the amino-alkoxy precursor via

SNAr and Nitro Reduction.

Downstream Utility & Reactivity Profile
Once synthesized, the 2-isopropoxy-3-nitropyridine scaffold is rarely the end product. It serves

as a precursor to 2-isopropoxy-3-aminopyridine, a "privileged structure" in medicinal chemistry.

Nitro Reduction Protocols
The reduction of the nitro group must be controlled to avoid displacing the isopropoxy group

(which can occur under strongly acidic conditions).

Method A (Chemoselective): Iron powder (Fe) + NH4Cl in EtOH/H2O at 70°C. This mild

method preserves the ether linkage and any halogen substituents (e.g., if starting from 6-

chloro-2-isopropoxy-3-nitropyridine).

Method B (Catalytic Hydrogenation): H2 (1 atm), 10% Pd/C in MeOH.

Note: If the molecule contains a Chlorine at C6, avoid Pd/C to prevent

hydrodehalogenation. Use Platinum on Carbon (Pt/C) or Raney Nickel instead.

Medicinal Chemistry Applications
The 2-isopropoxy motif is strategically employed in drug design for two reasons:

Lipophilic Filling: The isopropyl group fills hydrophobic pockets (e.g., the ATP-binding site of

kinases) more effectively than a methoxy group.

Metabolic Stability: Secondary ethers are generally more resistant to O-dealkylation by

cytochrome P450 enzymes compared to primary ethers.

Key Therapeutic Classes:

ALK/ROS1 Inhibitors: Pyridine-based scaffolds are central to next-generation anaplastic

lymphoma kinase (ALK) inhibitors.
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P2X3 Antagonists: Used in the treatment of chronic cough and pain, often utilizing di-

substituted pyridines.

Safety & Handling
Energetic Potential: While 3-nitropyridines are generally stable, they are nitroaromatics. Do

not subject the crude reaction mixture to temperatures >150°C during distillation.

Skin Sensitization: Pyridine derivatives are known skin irritants and potential sensitizers. All

handling should occur in a fume hood with nitrile gloves.

Storage: Store under inert atmosphere (Argon) at 2–8°C. The isopropoxy group is stable, but

the pyridine nitrogen can oxidize to the N-oxide if exposed to air/light over prolonged periods.
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Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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